Cas no 922904-11-8 (2-methoxy-N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylacetamide)

• Product Name: 2-methoxy-N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylacetamide
• CAS No: 922904-11-8
• MF: C₁₄H₁₈N₂O₄
• MW: 278.303723812103
• CID: 5497870
• Update Time: 2025-10-30

2-methoxy-N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-N-[4-methoxy-3-(2-oxopyrrolidin-1-yl)phenyl]acetamide
• Acetamide, 2-methoxy-N-[4-methoxy-3-(2-oxo-1-pyrrolidinyl)phenyl]-
• 2-methoxy-N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylacetamide

• Inchi： 1S/C14H18N2O4/c1-19-9-13(17)15-10-5-6-12(20-2)11(8-10)16-7-3-4-14(16)18/h5-6,8H,3-4,7,9H2,1-2H3,(H,15,17)
• InChI Key： PSDZCCFACUFCJH-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C(N2CCCC2=O)=C1)(=O)COC

Additional information on 2-methoxy-N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylacetamide

Comprehensive Overview of 2-methoxy-N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylacetamide (CAS No. 922904-11-8)

2-methoxy-N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylacetamide (CAS No. 922904-11-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound, often referred to by its systematic name or CAS number, belongs to the class of phenylacetamide derivatives, which are known for their diverse biological activities. Researchers and industry professionals are increasingly interested in this molecule for its potential role in drug development, particularly in targeting specific enzymatic pathways.

The molecular structure of 2-methoxy-N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylacetamide features a methoxy-substituted phenyl ring linked to a pyrrolidinone moiety, which contributes to its stability and reactivity. This combination of functional groups makes it a promising candidate for further exploration in medicinal chemistry. Recent studies have highlighted its potential as a kinase inhibitor, a property that aligns with current trends in precision medicine and targeted therapies. The compound's ability to modulate specific protein interactions has sparked interest in its use for conditions where traditional treatments have shown limitations.

In the context of modern drug discovery, CAS No. 922904-11-8 represents a valuable scaffold for the development of novel therapeutic agents. Its structural versatility allows for various modifications, enabling researchers to fine-tune its pharmacological profile. This adaptability is particularly relevant in addressing challenges such as drug resistance, a growing concern in fields like oncology and infectious diseases. The compound's methoxy groups and amide linkage contribute to its metabolic stability, an essential factor in optimizing drug candidates for clinical use.

The synthesis of 2-methoxy-N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylacetamide typically involves multi-step organic reactions, with careful attention to regioselectivity and yield optimization. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to characterize the compound and ensure its purity. These quality control measures are critical for research applications, where consistent compound properties are essential for reproducible results. The growing demand for high-purity reference standards in pharmaceutical research has increased the commercial importance of this compound.

From a biochemical perspective, the 2-oxopyrrolidin-1-yl component of the molecule is particularly noteworthy. This structural feature is found in various bioactive compounds and is associated with improved blood-brain barrier penetration, making it relevant for central nervous system drug development. The compound's potential applications extend to neurological disorders, where there is a pressing need for innovative treatment options. Researchers are actively investigating its interactions with various neurotransmitter systems and its effects on neuronal signaling pathways.

Environmental and safety considerations for CAS No. 922904-11-8 follow standard laboratory protocols for handling organic compounds. While not classified as hazardous under current regulations, proper storage conditions and personal protective equipment are recommended when working with this chemical. The compound's stability profile and degradation pathways are subjects of ongoing research, particularly in the context of green chemistry initiatives that aim to minimize environmental impact throughout the drug development process.

The commercial availability of 2-methoxy-N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylacetamide has expanded in recent years, with several specialty chemical suppliers offering it in various quantities and purity grades. This accessibility has facilitated broader research into its potential applications. Pricing and sourcing options vary depending on scale and specifications, with custom synthesis services becoming increasingly popular for researchers requiring specific isotopic labeling or structural modifications of the core molecule.

Future research directions for this compound include detailed structure-activity relationship studies to identify optimal derivatives for specific therapeutic targets. The integration of computational chemistry and artificial intelligence in drug discovery is expected to accelerate the exploration of this chemical space. Additionally, formulation studies may explore the compound's suitability for various drug delivery systems, potentially enhancing its bioavailability and therapeutic index.

In summary, 2-methoxy-N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylacetamide (CAS No. 922904-11-8) represents an important building block in modern medicinal chemistry with diverse potential applications. Its unique structural features and biological activity profile position it as a valuable tool for researchers addressing complex challenges in drug development. As scientific understanding of its mechanisms and applications continues to grow, this compound is likely to play an increasingly significant role in the advancement of targeted therapies and precision medicine approaches.